Cas no 2481-72-3 (1-Propen-1-amine, 3-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl-)

• Product Name: 1-Propen-1-amine, 3-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl-
• CAS No: 2481-72-3
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 1418427
• Update Time: 2024-08-15

1-Propen-1-amine, 3-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propen-1-amine, 3-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl-
• 6-(2'-(dimethylamino)vinyl)pentafulvene

• Inchi： 1S/C10H13N/c1-11(2)9-5-8-10-6-3-4-7-10/h3-9H,1-2H3
• InChI Key： MGTPRVHSQCUPLG-UHFFFAOYSA-N
• SMILES： C(N(C)C)=C/C=C1/C=CC=C/1

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Melting Point: 70-71 °C
• Boiling Point: 259.5±9.0 °C(Predicted)
• PSA: 3.24
• pka: 7.15±0.70(Predicted)